Cas no 215657-91-3 (Ethyl 1-(6-chloro-1,3-benzothiazol-2-yl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(6-chloro-1,3-benzothiazol-2-yl)piperidine-4-carboxylate
• CAS No: 215657-91-3
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 2622583
• PubChem ID: 2795674
• Update Time: 2025-04-21

Ethyl 1-(6-chloro-1,3-benzothiazol-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Maybridge1_000311
• CCG-235496
• ethyl 1-(6-chloro-1,3-benzothiazol-2-yl)piperidine-4-carboxylate
• Oprea1_710571
• 215657-91-3
• HMS542G03
• Ethyl 1-(6-chloro-1,3-benzothiazol-2-yl)piperidine-4-carboxylate

• Inchi： 1S/C15H17ClN2O2S/c1-2-20-14(19)10-5-7-18(8-6-10)15-17-12-4-3-11(16)9-13(12)21-15/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： BFCPBUKDZKEQET-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 324.0699267Da
• Monoisotopic Mass: 324.0699267Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų